Cas no 1413367-76-6 (tert-butyl cis-3-amino-5-methylpiperidine-1-carboxylate)

tert-butyl cis-3-amino-5-methylpiperidine-1-carboxylate structure
1413367-76-6 structure
Product Name:tert-butyl cis-3-amino-5-methylpiperidine-1-carboxylate
CAS No:1413367-76-6
MF:C11H22N2O2
MW:214.304583072662
MDL:MFCD29918585
CID:4595087
PubChem ID:67986310
Update Time:2024-11-02

tert-butyl cis-3-amino-5-methylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl (3R,5S)-3-amino-5-methylpiperidine-1-carboxylate
    • cis-tert-Butyl 3-amino-5-methylpiperidine-1-carboxylate
    • (3R,5S)-tert-Butyl 3-amino-5-methylpiperidine-1-carboxylate
    • tert-butyl cis-3-amino-5-methylpiperidine-1-carboxylate
    • SB23122
    • 1-Boc-(3R,5S)-3-Amino-5-methylpiperidine
    • 1-Piperidinecarboxylic acid, 3-amino-5-methyl-, 1,1-dimethylethyl ester, (3R,5S)-rel-
    • CS-0058586
    • 1860012-52-7
    • MFCD28368518
    • 1413367-76-6
    • MFCD29918585
    • AS-52727
    • SCHEMBL9962427
    • P15554
    • P15579
    • cis-tert-Butyl3-amino-5-methylpiperidine-1-carboxylate
    • AKOS027337272
    • MDL: MFCD29918585
    • Inchi: 1S/C11H22N2O2/c1-8-5-9(12)7-13(6-8)10(14)15-11(2,3)4/h8-9H,5-7,12H2,1-4H3/t8-,9+/m0/s1
    • InChI Key: PLLHWQMECGKRCY-DTWKUNHWSA-N
    • SMILES: O(C(C)(C)C)C(N1C[C@@H](C[C@H](C)C1)N)=O

Computed Properties

  • Exact Mass: 214.168127949 g/mol
  • Monoisotopic Mass: 214.168127949 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 235
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 55.6
  • Molecular Weight: 214.30

Experimental Properties

  • Density: 1.009±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 287.8±33.0 ºC (760 Torr),
  • Flash Point: 127.8±25.4 ºC,
  • Solubility: Slightly soluble (6.6 g/l) (25 º C),

tert-butyl cis-3-amino-5-methylpiperidine-1-carboxylate Pricemore >>

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